2,2,5-Trimethylpiperidin-3-one

• CAS: 103634-57-7
• Synonyms: 2,2,5-Trimethyl-3-piperidinone
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• SMILES: CC1CC(=O)C(NC1)(C)C
• InChI: InChI=1S/C8H15NO/c1-6-4-7(10)8(2,3)9-5-6/h6,9H,4-5H2,1-3H3
• InChIKey: PGAQZIHGDJNNQZ-UHFFFAOYSA-N

2,2,5-Trimethylpiperidin-3-one (CAS 103634-57-7) is an eight-carbon, fully saturated piperidin-3-one heterocycle bearing distinct geminal methyl groups at C-2 and a single methyl substituent at C-5, yielding a structurally unique pattern among commercially catalogued piperidinones. With a molecular weight of 141.21 g mol⁻¹ and an InChIKey of PGAQZIHGDJNNQZ-UHFFFAOYSA-N, the compound is supplied primarily as an intermediate building block for medicinal chemistry and organic synthesis.

2,2,5-Trimethylpiperidin-3-one (CAS 103634-57-7): Baseline Identity and Procurement Context

2,2,5-Trimethylpiperidin-3-one (CAS 103634-57-7) is an eight-carbon, fully saturated piperidin-3-one heterocycle bearing distinct geminal methyl groups at C-2 and a single methyl substituent at C-5, yielding a structurally unique pattern among commercially catalogued piperidinones . With a molecular weight of 141.21 g mol⁻¹ and an InChIKey of PGAQZIHGDJNNQZ-UHFFFAOYSA-N, the compound is supplied primarily as an intermediate building block for medicinal chemistry and organic synthesis [1].

• [1] SpectraBase. 2,2,5-Trimethyl-3-piperidinone (Compound ID H3opNzGzx7W). John Wiley & Sons, Inc. https://spectrabase.com/compound/H3opNzGzx7W (accessed 2026-05-05). View Source

Why 2,2,5-Trimethylpiperidin-3-one Cannot Be Replaced by Generic Piperidinones

Piperidin-3-ones and -4-ones share the same empirical formula when methyl substitution counts are identical, yet the combination of a C-2 gem‑dimethyl motif and a free secondary amine in 2,2,5-trimethylpiperidin-3-one creates a steric and electronic profile that is absent in simple N-methyl or C-4 carbonyl analogues . Generic substitution therefore risks compromised reactivity (altered enolate regiochemistry, steric hindrance at the ketone), divergent lipophilicity, and loss of the secondary amine handle essential for downstream derivatisation [1].

• [1] Mendeley Data. Steric Effects on the Base Strengths of Cyclic Amines. https://www.mendeley.com/catalogue/steric-effects-base-strengths-cyclic-amines (accessed 2026-05-05). View Source

Quantitative Differentiation Evidence for 2,2,5-Trimethylpiperidin-3-one (CAS 103634-57-7) vs. Closest Analogues

Predicted Boiling Point Elevation vs. Unsubstituted Piperidin-3-one

The predicted boiling point of 2,2,5-trimethylpiperidin-3-one is 201.0 °C at 760 mmHg, which is 21.9 °C higher than the predicted boiling point of the unsubstituted parent piperidin-3-one (179.1 °C at 760 mmHg) [1]. This increase reflects the larger hydrophobic surface and higher molecular weight conferred by the three methyl groups.

Evidence Dimension	Boiling point (predicted, 760 mmHg)
Target Compound Data	201.0 °C
Comparator Or Baseline	Piperidin-3-one: 179.1 °C
Quantified Difference	+21.9 °C
Conditions	Predicted values by ACD/Labs or equivalent algorithm; compiled by ChemBlink and Molbase

Why This Matters

A higher boiling point implies lower volatility, which impacts solvent evaporation strategies during synthesis and may simplify purification under reduced pressure relative to the parent ketone.

• [1] Molbase. 3-Piperidinone (CAS 50717-82-3). https://m.molbase.cn/chemical/50717-82-3 (accessed 2026-05-05). View Source

Gem‑Dimethyl Steric Shield at C-2 Differentiates Carbonyl Reactivity from C-4 Piperidone Analogues

The C-2 gem‑dimethyl motif of 2,2,5-trimethylpiperidin-3-one places two methyl groups adjacent to the carbonyl, creating a steric shield absent in 1,2,5-trimethylpiperidin-4-one, where the carbonyl resides at C-4 flanked by only one methyl group at C-2 [1]. Although direct experimental kinetic data for this compound are not available, class‑level studies on cyclic amine steric effects demonstrate that alkyl substitution adjacent to a reactive centre can reduce nucleophilic addition rates by up to an order of magnitude [2].

Evidence Dimension	Steric hindrance around carbonyl carbon
Target Compound Data	Two methyl groups adjacent to C-3 carbonyl (gem‑dimethyl at C-2)
Comparator Or Baseline	1,2,5-Trimethylpiperidin-4-one: one methyl group adjacent to C-4 carbonyl
Quantified Difference	Not quantified for these specific compounds; class-level steric effects documented
Conditions	Class-level inference based on steric effect studies of substituted piperidines

Why This Matters

The enhanced steric barrier can be exploited to achieve chemoselective transformations where the less hindered carbonyl of a 4‑one analogue would react non‑selectively, providing a rational basis for choosing this scaffold in multi‑step syntheses.

• [1] PubChem. 1,2,5-Trimethyl-4-piperidone (CID 12312976). https://pubchem.ncbi.nlm.nih.gov/compound/12312976 (accessed 2026-05-05). View Source
• [2] Mendeley Data. Steric Effects on the Base Strengths of Cyclic Amines. https://www.mendeley.com/catalogue/steric-effects-base-strengths-cyclic-amines (accessed 2026-05-05). View Source

Secondary Amine Handle Enables Derivatisation Not Possible with N‑Methylated Piperidinone Isomers

Unlike 1,2,5-trimethylpiperidin-4-one (N‑methylated), 2,2,5-trimethylpiperidin-3-one possesses a free secondary amine, permitting N‑alkylation, N‑acylation, and N‑sulfonylation reactions that are precluded in the N‑methyl congener [1]. While no isolated yield comparison is available, the presence of the free NH group is a binary structural differentiator that directly determines accessible chemical space.

Evidence Dimension	Availability of secondary amine for N-derivatisation
Target Compound Data	Free NH group present
Comparator Or Baseline	1,2,5-Trimethylpiperidin-4-one: N-methyl group blocks derivatisation
Quantified Difference	Not applicable (binary structural feature)
Conditions	Structural comparison of substitution pattern

Why This Matters

For medicinal chemistry programs requiring late‑stage diversification or a basic amine handle for salt formation, the free NH is a critical selection criterion that rules out N‑alkylated analogues at the procurement stage.

• [1] PubChem. 1,2,5-Trimethyl-4-piperidone (CID 12312976). https://pubchem.ncbi.nlm.nih.gov/compound/12312976 (accessed 2026-05-05). View Source

Unique Mass Spectral Fingerprint Confirms Identity Distinct from Isomeric Piperidinones

2,2,5-Trimethylpiperidin-3-one exhibits a distinctive GC‑MS spectrum (SpectraBase Compound ID H3opNzGzx7W) that provides a unique fingerprint for identity verification [1]. Isomeric piperidinones such as 1,2,5-trimethylpiperidin-4-one and 2,2,6-trimethylpiperidin-3-one produce different fragmentation patterns owing to their distinct substitution and carbonyl positions.

Evidence Dimension	GC‑MS fragmentation pattern
Target Compound Data	Unique MS spectrum archived in SpectraBase (Wiley)
Comparator Or Baseline	Isomeric piperidinones exhibit different EI‑MS fragmentation
Quantified Difference	Not numerically compared; qualitative differentiation via spectral library matching
Conditions	Electron ionisation GC‑MS

Why This Matters

Procurement of the correct isomer is essential when substitution pattern determines biological activity or synthetic outcome; the archived MS spectrum enables unambiguous incoming QC verification by the end user.

• [1] SpectraBase. 2,2,5-Trimethyl-3-piperidinone (Compound ID H3opNzGzx7W). John Wiley & Sons, Inc. https://spectrabase.com/compound/H3opNzGzx7W (accessed 2026-05-05). View Source

Highest‑Value Application Scenarios for 2,2,5-Trimethylpiperidin-3-one Based on Differentiated Evidence

Medicinal Chemistry: Scaffold Requiring a Sterically Shielded Carbonyl and Free Secondary Amine

The gem‑dimethyl group adjacent to the C-3 carbonyl (Evidence Item 2) provides steric shielding that can direct nucleophilic attack to less hindered electrophiles in a polyfunctional substrate, while the free NH (Evidence Item 3) enables subsequent N‑functionalisation to tune pharmacokinetic properties. This dual feature is not available in N‑methylated piperidin-4-ones, making 2,2,5-trimethylpiperidin-3-one a preferred building block for fragment‑based or diversity‑oriented synthesis programs .

Process Chemistry: Low Volatility Intermediate for High‑Temperature or Vacuum‑Driven Operations

The 21.9 °C boiling point elevation over unsubstituted piperidin-3-one (Evidence Item 1) translates into reduced evaporative losses during solvent swaps or distillations conducted at elevated temperatures. This property is advantageous in kilo‑lab or pilot‑plant syntheses where intermediate isolation and solvent recovery are critical for yield and cost control .

Analytical Quality Control: Isomeric Identity Confirmation via MS Fingerprint

The archived GC‑MS spectrum (Evidence Item 4) provides a reference standard for identity verification upon receipt of the compound. Given that several isomeric trimethylpiperidinones share the same molecular weight (141.21 g mol⁻¹) and are co‑marketed, the unique fragmentation pattern allows rapid, unambiguous confirmation that the correct regioisomer has been supplied, mitigating the risk of synthetic failure due to isomer mix‑up .

Synthetic Methodology Development: Probing Steric Effects in Enolate and Imine Chemistry

The 2,2‑dimethyl motif creates a conformationally biased piperidinone scaffold that can serve as a model substrate for investigating steric effects on enolate regioselectivity or imine formation rates (Evidence Item 2). Unlike 4‑piperidone analogues, the 3‑oxo position together with the gem‑dimethyl group provides a distinct steric environment that may yield mechanistic insights transferable to more complex heterocyclic systems .